Cas no 648436-75-3 (Benzoic acid, 2-[(5-methyl[1,1'-biphenyl]-2-yl)thio]-, methyl ester)

• Product Name: Benzoic acid, 2-[(5-methyl[1,1'-biphenyl]-2-yl)thio]-, methyl ester
• CAS No: 648436-75-3
• MF: C₂₁H₁₈O₂S
• MW: 334.431424617767
• CID: 414456
• PubChem ID: 71378333
• Update Time: 2025-04-19

Benzoic acid, 2-[(5-methyl[1,1'-biphenyl]-2-yl)thio]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[(5-methyl[1,1'-biphenyl]-2-yl)thio]-, methyl ester
• methyl 2-(4-methyl-2-phenylphenyl)sulfanylbenzoate
• DTXSID30800954
• Methyl 2-[(5-methyl[1,1'-biphenyl]-2-yl)sulfanyl]benzoate
• 648436-75-3

• Inchi： 1S/C21H18O2S/c1-15-12-13-20(18(14-15)16-8-4-3-5-9-16)24-19-11-7-6-10-17(19)21(22)23-2/h3-14H,1-2H3
• InChI Key： CJFCOKUNWZKXEF-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C(=O)OC)C1=CC=C(C)C=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 334.10284
• Monoisotopic Mass: 334.10275099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 51.6Ų

Experimental Properties

• PSA: 26.3